molecular formula C11H14O B8683639 4-Ethylindan-1-ol

4-Ethylindan-1-ol

Cat. No. B8683639
M. Wt: 162.23 g/mol
InChI Key: UCIMZBKZWASBRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethylindan-1-ol is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Ethylindan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Ethylindan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

4-ethyl-2,3-dihydro-1H-inden-1-ol

InChI

InChI=1S/C11H14O/c1-2-8-4-3-5-10-9(8)6-7-11(10)12/h3-5,11-12H,2,6-7H2,1H3

InChI Key

UCIMZBKZWASBRO-UHFFFAOYSA-N

Canonical SMILES

CCC1=C2CCC(C2=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Ethylindan-1-one (160 mg, 0.998 mmol) synthesized in (44A) was dissolved in tetrahydrofuran (5 mL), and the resulting solution was cooled to 0° C. Thereafter, sodium borohydride (57 mg, 1.50 mmol) was added thereto, and methanol (2 mL) was added dropwise thereto, and then, the resulting mixture was stirred at room temperature for 8 hours. Water was added to the reaction solution, and the organic matter was extracted with ethyl acetate. The organic layer was washed with water and a saturated sodium chloride solution, then dried over anhydrous magnesium sulfate and filtered. Then, the solvent was distilled off under reduced pressure, whereby a crude product was obtained. This crude product was purified by silica gel column chromatography (hexane:ethyl acetate=100:0 to 70:30 (v/v)), whereby the objective title compound was obtained as a yellow oily substance (162 mg, yield: 100%).
Quantity
160 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
57 mg
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Five
Yield
100%

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